![molecular formula C12H15N B1391968 3-(2-Cyclohexenyl)-4-methylpyridine CAS No. 1187163-25-2](/img/structure/B1391968.png)
3-(2-Cyclohexenyl)-4-methylpyridine
Overview
Description
3-(2-Cyclohexenyl)-4-methylpyridine is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound is also known as CMP, and it has been found to possess various biochemical and physiological effects that make it a promising candidate for drug development.
Scientific Research Applications
Imaging Applications in Neuroscience
The development of positron emission tomography (PET) tracers like 2-methylpyridin-3-yl-4-(5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl)piperidine-1-[(11)C]carboxylate ([(11)C]MFTC) has advanced neuroscience research, particularly in imaging fatty acid amide hydrolase (FAAH) in brain tissues. [(11)C]MFTC synthesis involves reacting 3-hydroxy-2-methylpyridine with [(11)C]phosgene and further reactions, leading to its application in visualizing FAAH distribution in rat and monkey brains through PET imaging. High uptake of this compound in FAAH-rich organs demonstrates its potential for in vivo brain imaging and the study of neurological functions and disorders (Kumata et al., 2015).
Neuropharmacology and Behavioral Studies
Methylpyridine derivatives have been studied for their pharmacological effects, particularly in relation to nicotinic acetylcholine receptors (nAChRs). Compounds derived from 3-[(1-methyl-2(S)-pyrrolidinyl)methoxy]-5-cyclopropylpyridine have shown potent and selective agonistic properties toward α4β2-nAChRs. These studies contribute to understanding the mechanisms underlying antidepressant effects and offer insights into the potential therapeutic applications of these compounds in treating mood disorders and enhancing cognitive functions (Onajole et al., 2016).
Drug Metabolism and Pharmacokinetics
Research on compounds like 3-((5-(6-methylpyridin-2-yl)-4-(quinoxalin-6-yl)-1H-imidazol-2-yl)methyl)benzamide, a novel ALK5 inhibitor, has expanded knowledge in the field of drug metabolism and pharmacokinetics. Such studies assess the drug's bioavailability, tissue distribution, and metabolic pathways, essential for developing effective therapeutic agents against fibrosis and possibly other diseases. The pharmacokinetic profiles of these compounds in various animal models lay the groundwork for their potential application in human medicine (Kim et al., 2008).
Neurotoxicity and Neuroprotection Studies
Methylpyridines, including 1-methyl-4-phenylpyridinium (MPP+), have been used to study mechanisms of neurotoxicity and neuroprotection, particularly in models of Parkinson's disease. These compounds help in understanding the role of mitochondrial dysfunction and oxidative stress in neurodegenerative diseases and testing potential neuroprotective agents. The insights gained from these studies contribute to developing strategies for preventing or treating conditions like Parkinson's disease and other neurodegenerative disorders (Matthews et al., 1998).
properties
IUPAC Name |
3-cyclohex-2-en-1-yl-4-methylpyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N/c1-10-7-8-13-9-12(10)11-5-3-2-4-6-11/h3,5,7-9,11H,2,4,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFYRWLYEWWQUFS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NC=C1)C2CCCC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.